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Compound of Interest

Compound Name: (2-Hydroxyphenyl)acetate

Cat. No.: B1239127

Get Quote

In the laboratory, waste management is not merely a compliance checkbox; it is the final,

critical step of experimental integrity. Improper disposal of phenolic acids like (2-

Hydroxyphenyl)acetic acid (CAS: 614-75-5) can compromise safety, violate environmental

permits, and introduce cross-contamination risks to sensitive assays.[1][2]

This guide synthesizes regulatory frameworks (EPA/RCRA) with practical bench-side logic to

ensure your workflow remains safe, compliant, and efficient.

Hazard Profile & Characterization
Before disposal, you must characterize the waste. While (2-Hydroxyphenyl)acetic acid is not a

P-listed acutely toxic substance, it possesses specific reactivity profiles due to its phenolic

hydroxyl group.[2]

Key Hazard Data
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Parameter Classification Operational Implication

Signal Word WARNING

Standard PPE (Gloves,

Goggles, Lab Coat) is

mandatory.[1][2]

H-Codes

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2][3]

Irrit.)

Dust generation is the primary

exposure risk during solid

waste transfer.[1][2]

Reactivity Weak Acid / Phenolic

Incompatible with Strong

Oxidizers (e.g., Nitric Acid,

Peroxides) and Strong Bases.

[1][2]

RCRA Status Non-Listed (typically)

Unless mixed with listed

solvents, it is often classified

as Non-Regulated Chemical

Waste or D002 (Corrosive) if in

low pH solution.[1][2]

Expert Insight: Do not assume "weak acid" implies "drain safe." Phenolic compounds can

disrupt microbial activity in municipal water treatment plants. Zero-discharge to sewer is the only

acceptable standard for this compound.

Segregation Logic (The "Why")
Effective disposal relies on segregation at the source. Mixing waste streams is the most

common cause of container pressurization and regulatory fines.

The Oxidizer Rule: The phenolic moiety on the benzene ring is electron-rich, making it

susceptible to rapid, exothermic oxidation.[2] Never dispose of (2-Hydroxyphenyl)acetate in

the same container as oxidizing agents (e.g., permanganates, nitrates).
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The Acid/Base Rule: While it is an acid, mixing it with strong alkaline waste (pH > 12) will

generate significant heat of neutralization. Segregate into the Acidic or General Organic

stream, not the Caustic stream.

Decision Tree: Waste Stream Selection
Use the following logic flow to determine the correct waste container.

Start: (2-Hydroxyphenyl)acetate Waste

What is the physical state?

Solid / Powder

Dry Powder/Wipes

Liquid / Solution

Solution

DISPOSAL BIN A:
Solid Organic Waste

(Trace Contaminated Debris)

Is it dissolved in
Organic Solvent?

Is it Aqueous?
Check pH

No (Water based)

DISPOSAL BIN B:
Organic Solvent Waste

(Non-Halogenated)

Yes (Ethanol, DMSO, etc.)

DISPOSAL BIN C:
Aqueous Acidic Waste

(pH < 2)

pH < 2

DISPOSAL BIN D:
Aqueous Organic Waste

(pH 3-9)

pH > 2
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Figure 1: Decision matrix for segregating (2-Hydroxyphenyl)acetate waste based on physical

state and solvent composition.[1][4][5]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Excess Solid Reagent
Applicable for: Expired shelf-life chemicals, spill cleanup debris, or contaminated weighing

boats.[1][2]

PPE Verification: Don nitrile gloves, safety goggles, and a lab coat. If handling large

quantities (>50g) of fine powder, use a dust mask or work inside a fume hood.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar

labeled "Solid Chemical Waste."

Transfer:

Place the waste container inside a secondary containment tray.

Transfer the solid carefully to avoid dust clouds.

Do not dissolve the solid in water to "make it easier to pour." This increases waste volume

and disposal costs.

Labeling: Affix a hazardous waste tag.

Chemical Name: (2-Hydroxyphenyl)acetic acid.[5][6][7][8][9]

Hazard Checkbox: Irritant.[10][11]

Scenario B: Disposal of HPLC/Reaction Waste (Liquid)
Applicable for: Eluents containing the compound, reaction mixtures.[2]

Solvent Identification: Determine the primary carrier solvent.
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If DMSO, Methanol, or Acetonitrile: Use the Non-Halogenated Organic Solvent stream.

If Dichloromethane (DCM): Use the Halogenated Solvent stream.

pH Check (Aqueous only): If the solvent is 90%+ water, check pH.

If pH < 2, neutralize slowly with Sodium Bicarbonate (NaHCO₃) if permitted by your local

EHS, or dispose of as Corrosive Acid Waste.

Bulking: Pour into the appropriate carboy (usually 20L HDPE).

Crucial: Leave 10% headspace in the carboy to prevent over-pressurization due to thermal

expansion or slow off-gassing.

Emergency Contingencies: Spills & Exposure[13]
A self-validating safety system requires preparation for failure.

Incident Type Immediate Action Mitigation Protocol

Minor Spill (Solid) Isolate

1. Cover with wet paper towels

to prevent dust.2. Scoop into a

bag.3. Wipe surface with 10%

ethanol, then water.

Minor Spill (Liquid) Absorb

1. Use polypropylene pads or

vermiculite.2. If acidic, apply

sodium bicarbonate until

bubbling stops.3. Collect as

solid waste.

Skin Contact Flush

Wash with soap and water for

15 minutes.[1][2][12] Phenols

can penetrate skin; do not use

solvent (ethanol) to wash skin,

as it enhances absorption.

Eye Contact Irrigate

Flush at eyewash station for

15 minutes.[1][2] Seek medical

attention immediately (H319).
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Regulatory Compliance & Transport
US EPA (RCRA): If the waste solution has a pH ≤ 2, it carries the D002 waste code. If it is a

pure solid, it is generally not a listed hazardous waste but must still be managed through a

licensed chemical waste contractor.

DOT (Transport):

Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s.[1][2] (if in acidic solution) or

Environmentally hazardous substance, solid, n.o.s.[1][2] (if bulk solid).

Note: Small research quantities often fall under "Limited Quantity" exceptions, but always

consult your EHS officer before shipping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.republicservices.com/environmental-solutions
https://pubchem.ncbi.nlm.nih.gov/compound/11970
https://pubchem.ncbi.nlm.nih.gov/compound/11970
https://www.chemicalbook.com/msds/1170-02-1.htm
https://www.chemicalbook.com/msds/1170-02-1.htm
https://cymitquimica.com/cas/614-75-5/
https://foodb.ca/compounds/FDB012331
https://kajay-remedies.com/products/2-hydroxy-phenyl-acetic-acid.html
https://pim-resources.coleparmer.com/sds/45946.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=H16410%20%20SDS%20%20062123.pdf
https://www.himediadownloads.com/MSDS/RM3650.pdf
https://www.benchchem.com/product/b1239127/docs#operational-guide-2-hydroxyphenyl-acetate-disposal-and-handling-1-2-3
https://www.benchchem.com/product/b1239127/docs#operational-guide-2-hydroxyphenyl-acetate-disposal-and-handling-1-2-3
https://www.benchchem.com/product/b1239127/docs#operational-guide-2-hydroxyphenyl-acetate-disposal-and-handling-1-2-3
https://www.benchchem.com/product/b1239127/docs#operational-guide-2-hydroxyphenyl-acetate-disposal-and-handling-1-2-3
https://www.benchchem.com/product/b1239127?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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